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Compound of Interest

Compound Name: ABC99

Cat. No.: B15622051

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for the preparation,
storage, and handling of stock solutions for ABC99 (CAS: 2331255-53-7), a potent and
selective irreversible inhibitor of the Wnt-deacylating enzyme NOTUM][1][2]. Proper preparation
and storage of stock solutions are critical for ensuring experimental reproducibility and
accuracy in research applications, particularly in studies involving the Wnt signaling pathway.

Compound Information

ABC99 is an N-hydroxyhydantoin (NHH) carbamate-based inhibitor with high selectivity for the
serine hydrolase NOTUM]I3]. By inhibiting NOTUM, ABC99 prevents the removal of a critical
palmitoleate group from Wnt proteins, thereby preserving Wnt3A-dependent cellular
signaling[1].
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Property Value Reference
CAS Number 2331255-53-7 [21[4]
Molecular Formula C22H21CIN4Os [2][4]
Molecular Weight 456.88 g/mol [2]
Appearance White to beige powder

Purity >98% (HPLC)

Mechanism of Action

Irreversible NOTUM inhibitor

(ICs0 =13 nM)

[11(21[4]

Solubility Data

The solubility of ABC99 varies across different solvents. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions. It is crucial to use

newly opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility[3].

Solvent Concentration Comments Reference
Requires sonication

DMSO 25 mg/mL (~54.7 mM)  and gentle heating to [3]
80°C

DMSO 10 mg/mL (~21.9 mM)  Clear solution

DMSO 2 mg/mL (~4.4 mM) Clear solution

Acetonitrile 1 mg/mL (~2.2 mM) [4]

Chloroform 1 mg/mL (~2.2 mM) [4]

Methyl Acetate

1 mg/mL (~2.2 mM)

[4]

Experimental Protocol: Preparing a 10 mM ABC99
Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.
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Materials:

ABC99 powder (CAS: 2331255-53-7)
Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Vortex mixer and/or sonicator

Procedure:

Pre-use Preparation: Before opening the vial, allow the ABC99 powder to equilibrate to room
temperature for at least 60 minutes to prevent condensation[5].

Calculation: Determine the required mass of ABC99 and volume of DMSO. To prepare 1 mL
of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 456.88 g/mol x 1000 mg/g = 4.57 mg

Weighing: Carefully weigh 4.57 mg of ABC99 powder using an analytical balance and place
it into a sterile vial.

Solubilization: Add 1 mL of anhydrous, sterile DMSO to the vial containing the ABC99
powder.

Dissolving: Tightly cap the vial and vortex thoroughly. If necessary, use a sonicator or gentle
warming to ensure the compound is completely dissolved, resulting in a clear solution[3].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into single-use aliquots in sterile cryogenic vials[5][6].

Storage: Store the aliquoted stock solution as recommended in the table below.
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Storage and Stability

Proper storage is essential to maintain the integrity and activity of ABC99.

Storage

Form Duration Comments Reference
Temperature
Long-term i
) Store in a dry,
Solid Powder -20°C (months to 2]
dark place.
years)
Stock Solution -20°C Up to 1 month [3][5]
Recommended

for long-term
Stock Solution -80°C Up to 6 months storage. Avoid [3]
repeated freeze-

thaw cycles.

Note: The product is stable for several weeks at ambient temperature during shipping[2].

Safety and Handling

ABC99 is for research use only and is not for human or veterinary use[2][4]. Standard
laboratory safety practices should be followed.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling the compound|[7][8].

o Work Area: Handle the powder and prepare solutions in a well-ventilated area or a chemical
fume hood to minimize inhalation exposure.

» Disposal: Dispose of unused compound and waste in accordance with local, state, and
federal regulations.

o Spills: In case of a spill, prevent spread and clean the area following established laboratory
procedures for hazardous chemicals[8].

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15622051?utm_src=pdf-body
https://www.medkoo.com/products/20540
https://www.medchemexpress.com/abc99.html
https://www.tocris.com/support/stability-and-storage
https://www.medchemexpress.com/abc99.html
https://www.medkoo.com/products/20540
https://www.benchchem.com/product/b15622051?utm_src=pdf-body
https://www.medkoo.com/products/20540
https://www.caymanchem.com/product/25858/abc99
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/preparation-guidelines-hazardous-drugs.pdf
https://ors.od.nih.gov/sr/dohs/Documents/Chemical-Safety-Guide.pdf
https://ors.od.nih.gov/sr/dohs/Documents/Chemical-Safety-Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualized Diagrams

The following diagram illustrates the role of ABC99 in modulating the Wnt signaling pathway.
Wnt proteins require a palmitoleate group to bind to their receptors. The enzyme NOTUM
removes this group, inactivating Wnt. ABC99 selectively inhibits NOTUM, thereby preserving
the active state of Wnt and promoting downstream signaling.
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Caption: ABC99 inhibits the NOTUM enzyme, preserving Wnt signaling.

This workflow diagram provides a visual summary of the protocol for preparing an ABC99 stock
solution.
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Caption: Step-by-step workflow for preparing ABC99 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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